Cas no 138150-03-5 (1H-Azepine-1-carboximidothioic acid, hexahydro-N-nitro-2,7-dioxo-,methyl ester)

• Product Name: 1H-Azepine-1-carboximidothioic acid, hexahydro-N-nitro-2,7-dioxo-,methyl ester
• CAS No: 138150-03-5
• MF: C₈H₁₁N₃O₄S
• MW: 245.255640268326
• CID: 1259898
• Update Time: 2024-08-04

1H-Azepine-1-carboximidothioic acid, hexahydro-N-nitro-2,7-dioxo-,methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-carboximidothioic acid, hexahydro-N-nitro-2,7-dioxo-,methyl ester
• 1H-Azepine-1-carboximidothioic acid, hexahydro-N-nitro-2,7-dioxo-, methyl ester

• Inchi： 1S/C8H11N3O4S/c1-16-8(9-11(14)15)10-6(12)4-2-3-5-7(10)13/h2-5H2,1H3
• InChI Key： QBKDQASWBIDNOJ-UHFFFAOYSA-N
• SMILES： N1(C(=N[N+]([O-])=O)SC)C(=O)CCCCC1=O

Computed Properties

• Exact Mass: 245.04713

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 405.3±28.0 °C(Predicted)
• PSA: 92.88
• pka: -3.19±0.20(Predicted)